Cas no 1346600-23-4 (4-Amino-5-chloro-2-ethoxybenzoic Acid-d5)

• Product Name: 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5
• CAS No: 1346600-23-4
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 4554615
• Update Time: 2025-08-02

4-Amino-5-chloro-2-ethoxybenzoic Acid-d5 Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5

• Inchi： 1S/C9H10ClNO3/c1-2-14-8-4-7(11)6(10)3-5(8)9(12)13/h3-4H,2,11H2,1H3,(H,12,13)
• InChI Key： XWGYOMHQGQZRLC-UHFFFAOYSA-N
• SMILES： c1(OCC)c(C(O)=O)cc(Cl)c(N)c1

Additional information on 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5

Recent Advances in the Study of 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5 (CAS: 1346600-23-4)

The compound 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5 (CAS: 1346600-23-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and metabolic studies. This deuterated analog of 4-Amino-5-chloro-2-ethoxybenzoic acid is particularly valuable in quantitative mass spectrometry and pharmacokinetic studies, where isotopic labeling enhances detection sensitivity and accuracy. Recent studies have explored its synthesis, stability, and applications in tracing metabolic pathways, making it a critical tool for researchers.

One of the key advancements in the study of 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5 is its role as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Researchers have demonstrated its utility in quantifying parent compounds in biological matrices, such as plasma and urine, with high precision. The deuterium labeling minimizes interference from endogenous compounds, thereby improving the reliability of analytical results. This has been particularly useful in the development of gastrointestinal motility drugs, where accurate measurement of drug concentrations is essential for assessing efficacy and safety.

In addition to its analytical applications, recent investigations have focused on the synthetic pathways for producing 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5 with high isotopic purity. Novel catalytic methods and optimized reaction conditions have been reported, enabling more efficient and cost-effective production. These advancements are critical for meeting the growing demand for deuterated compounds in pharmaceutical research, where they are increasingly used to study drug metabolism and pharmacokinetics (DMPK).

Furthermore, studies have explored the stability of 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5 under various storage and handling conditions. Results indicate that the compound remains stable in solution at low temperatures, making it suitable for long-term use in laboratory settings. However, exposure to light and elevated temperatures can lead to degradation, underscoring the importance of proper storage protocols. These findings provide valuable guidance for researchers working with this compound in experimental and clinical settings.

Looking ahead, the potential applications of 4-Amino-5-chloro-2-ethoxybenzoic Acid-d5 are expected to expand, particularly in the development of novel therapeutics targeting gastrointestinal disorders. Its role in enabling precise pharmacokinetic measurements and metabolic studies positions it as a key component in the advancement of personalized medicine. Continued research into its properties and applications will likely yield further insights, driving innovation in drug development and chemical biology.